Cas no 86884-21-1 (4,4,4-Trifluoro-3-hydroxybutanoic acid)

4,4,4-Trifluoro-3-hydroxybutanoic acid Properties

Names and Identifiers

• 4,4,4-Trifluoro-3-hydroxybutanoic acid
• Butanoic acid, 4,4,4-trifluoro-3-hydroxy-
• rac-4,4,4-trifluoro-3-hydroxybutanoic acid
• (+/-)-3-HYDROXY-4,4,4-TRIFLUOROBUTANOIC ACID
• 3-HYDROXY-4,4,4-TRIFLUOROBUTANOIC ACID
• NSC22072
• (S)-4,4,4-Trifluoro-3-hydroxybutyricacid
• (3R)-4,4,4-trifluoro-3-hydroxybutanoic acid
• Butanoic acid,4,4,4-trifluoro-3-hydroxy-, (3R)-
• ASQMUMZEQLWJRC-UHFFFAOYSA-N
• 3672AC
• TRA0100765
• 3-hydroxy-4,4,4-trifluorobutyric acid
• 4,4,4-Trifluoro-3-hydroxybuta
• (RS)-4,4,4-TRIFLUORO-3-HYDROXYBUTYRIC ACID
• (+/-)-3-Hydroxy-4,4,4-trifluorobutanoic acid 97+%
• (+/-)-3-Hydroxy-4,4,4-trifluorobutyric acid
• 3-Hydroxy-4,4,4-trifluorobutyric acid, 3-Hydroxy-3-(trifluoromethyl)propanoic acid
• 4,4,4-Trifluoro-3-hydroxy-butyric acid
• MFCD03093018
• CS-0183072
• 86884-21-1
• 3-Hydroxy-4,4,4-trifluorobutanoic acid
• MFCD03093017
• (3R)-3-Hydroxy-4,4,4-trifluorobutanoic acid
• (3S)-3-Hydroxy-4,4,4-trifluorobutanoic acid
• SB45819
• MFCD00088012
• DB-062665
• AKOS016843301
• CS-11331
• DB-023917
• (S)-4,4,4-Trifluoro-3-hydroxybutanoic Acid
• SY014726
• SY016101
• 4,4,4-trifluoro-3-hydroxy-butanoic acid
• SB84044
• (Rs)-4,4,4-trifluoro-3-hydroxybutyric acid
• NSC-22072
• XH1262
• DS-014603
• A12902
• 4,4,4-trifluoro-3-hydroxybutyric acid
• SCHEMBL321641
• 4,4,4-Trifluoro-3-hydroxybutanoicAcid
• (3S)-3-Hydroxy-4,4,4-trifluorobutyric acid
• SB44819
• SY270521
• 400-35-1
• (3R)-3-Hydroxy-4,4,4-trifluorobutyric acid
• (R/S)-4,4,4-trifluoro-3-hydroxybutyric acid, AldrichCPR
• 4,4,4-trifluoro-3-hydroxy-butyric acid
• AKOS000282143
• +Expand

• MDL： MFCD00088012
• InChIKey： ASQMUMZEQLWJRC-UHFFFAOYSA-N
• Inchi： 1S/C4H5F3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)
• SMILES： C(O)(=O)CC(O)C(F)(F)F

Computed Properties

• Exact Mass: 158.01900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.01907850g/mol
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 0.38430
• PSA: 57.53000
• Boiling Point: 317.2±37.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 117.3±23.2 °C
• Color/Form: NA
• pka: 3.72±0.10(Predicted)
• Density: 1.2±0.1 g/cm3

4,4,4-Trifluoro-3-hydroxybutanoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Signal Word：warning

4,4,4-Trifluoro-3-hydroxybutanoic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%